Cas no 919976-22-0 (N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide)

• Product name: N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide
• CAS No: 919976-22-0
• MF: C₂₁H₁₈FN₃O₂
• MW: 363.384928226471
• CID: 5426831

N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[1-(4-fluorobenzyl)-1H-benzimidazol-2-yl]methyl}-N-methyl-2-furamide
• N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide

• Inchi： 1S/C21H18FN3O2/c1-24(21(26)19-7-4-12-27-19)14-20-23-17-5-2-3-6-18(17)25(20)13-15-8-10-16(22)11-9-15/h2-12H,13-14H2,1H3
• InChI Key： FUJVBZPPDBIQLO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(CC1N(CC2=CC=C(F)C=C2)C2=CC=CC=C2N=1)C)=O

Additional information on N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide

Comprehensive Overview of N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS No. 919976-22-0)

N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS No. 919976-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodiazole core with furan-2-carboxamide and 4-fluorophenyl substituents, making it a subject of interest for its potential applications in drug discovery and development.

The compound’s CAS number 919976-22-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide due to its relevance in medicinal chemistry and its potential role in targeting specific biological pathways. Its structural complexity and functional groups suggest possible interactions with enzymes or receptors, which could be leveraged in therapeutic applications.

One of the trending topics in the scientific community is the exploration of heterocyclic compounds for their pharmacological properties. N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide fits into this category, as it contains both benzodiazole and furan rings—key motifs in drug design. These structural elements are often associated with enhanced bioavailability and target specificity, making them valuable in the development of new small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide involves multi-step organic reactions, including amide coupling and N-alkylation. Researchers frequently inquire about optimized synthetic routes or scalable production methods for such compounds, highlighting the demand for efficient and cost-effective synthesis protocols. The presence of the 4-fluorophenyl group also introduces interesting electronic effects that can influence the compound’s reactivity and stability.

In the context of drug discovery, this compound’s potential applications are vast. Its molecular framework suggests possible utility in central nervous system (CNS) disorders, inflammatory diseases, or even oncology. The benzodiazole moiety, in particular, is known for its versatility in binding to various biological targets, which could explain the growing interest in CAS 919976-22-0 among pharmaceutical researchers.

Another area of interest is the compound’s physicochemical properties, such as solubility, melting point, and logP values, which are critical for its formulation and delivery. These properties are often searched by chemists and formulators working on preclinical development. Understanding these parameters helps in predicting the compound’s behavior in biological systems and its potential as a drug candidate.

Market dynamics also play a role in the relevance of N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide. With the increasing focus on personalized medicine and targeted therapies, compounds with unique structural features are in high demand. Suppliers and manufacturers of CAS 919976-22-0 must ensure high purity and consistent quality to meet the needs of research institutions and pharmaceutical companies.

In summary, N-({1-(4-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}methyl)-N-methylfuran-2-carboxamide (CAS No. 919976-22-0) represents a promising compound in the realm of medicinal chemistry and drug development. Its intricate structure, combined with the potential for diverse biological applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore novel therapeutic agents, compounds like this will remain at the forefront of innovation.